Cas no 603300-76-1 (Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]-)

• Product Name: Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]-
• CAS No: 603300-76-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4060104
• Update Time: 2025-07-16

Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]-

• Inchi： 1S/C12H16N2O/c1-9-6-10-2-3-14-12(10)11(7-9)8-13-4-5-15/h2-3,6-7,13-15H,4-5,8H2,1H3
• InChI Key： VBTZGDBASOXJEK-UHFFFAOYSA-N
• SMILES： C(O)CNCC1C2=C(C=C(C)C=1)C=CN2

Additional information on Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]-

Research Briefing on Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]- (CAS: 603300-76-1)

Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]- (CAS: 603300-76-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, which features an indole derivative structure, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The indole moiety is a common scaffold in many biologically active molecules, making this compound a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]- to explore its pharmacological properties. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. These efforts are critical for ensuring the reliability of subsequent biological assays and therapeutic evaluations.

One of the key areas of interest is the compound's potential as a modulator of specific biological pathways. Preliminary in vitro studies suggest that Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]- may interact with certain enzyme systems, particularly those involved in neurotransmitter regulation. This has sparked interest in its possible applications for neurological disorders, although further validation is required to confirm these findings.

In addition to its pharmacological potential, researchers are also investigating the compound's pharmacokinetic properties. Early-stage animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for determining the compound's suitability for further development as a therapeutic agent. However, challenges such as bioavailability and metabolic stability remain to be addressed.

The synthesis of Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]- has also been optimized in recent studies to improve yield and scalability. Green chemistry approaches, including the use of environmentally friendly solvents and catalysts, have been explored to align with sustainable practices in pharmaceutical manufacturing. These advancements are crucial for facilitating large-scale production if the compound progresses to clinical trials.

Despite the promising findings, several gaps in knowledge remain. For instance, the exact mechanism of action of Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]- is not yet fully understood. Future research should focus on elucidating its molecular targets and downstream effects. Additionally, comprehensive toxicity studies are needed to assess its safety profile before considering human trials.

In conclusion, Ethanol, 2-[[(5-methyl-1H-indol-7-yl)methyl]amino]- (CAS: 603300-76-1) represents a compound with considerable potential in the pharmaceutical and chemical biology fields. While recent studies have laid a foundation for its application, further research is necessary to fully unlock its therapeutic value. Continued efforts in synthesis optimization, biological evaluation, and safety assessment will be pivotal in advancing this compound toward clinical relevance.